Cas no 1702202-37-6 (11-methyl-1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-diene)

• Product Name: 11-methyl-1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-diene
• CAS No: 1702202-37-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5709035
• PubChem ID: 136709705
• Update Time: 2025-07-15

11-methyl-1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-diene Chemical and Physical Properties

Names and Identifiers

• 1702202-37-6
• 11-Methyl-1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2(7),8-diene
• EN300-1117881
• 11-methyl-1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-diene

• Inchi： 1S/C11H17N3/c1-8-6-7-14-10-5-3-2-4-9(10)13-11(14)12-8/h8H,2-7H2,1H3,(H,12,13)
• InChI Key： CFZXJCCTPSNCOQ-UHFFFAOYSA-N
• SMILES： N12C(=NC3CCCCC1=3)NC(C)CC2

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.8Ų

Additional information on 11-methyl-1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-diene

Introduction to 11-methyl-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene (CAS No. 1702202-37-6)

11-methyl-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene, with the CAS number 1702202-37-6, is a unique and complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and medicinal research. This compound belongs to the class of tricyclic amines and is characterized by its intricate molecular structure, which includes three fused rings and multiple nitrogen atoms.

The molecular formula of 11-methyl-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene is C₁₃H₁₅N₃. The presence of multiple nitrogen atoms and the methyl group at the 11-position contributes to its unique chemical properties and reactivity. The compound's structure is highly conjugated, which enhances its stability and reactivity in various chemical reactions.

In the realm of medicinal chemistry, 11-methyl-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activities and potential therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry in 2023 highlighted the compound's ability to modulate specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

The compound's unique structure allows it to interact with various biological targets, making it a valuable tool for understanding the mechanisms of these diseases at a molecular level. Additionally, its ability to cross the blood-brain barrier has been investigated in preclinical studies, suggesting its potential as a drug candidate for central nervous system (CNS) disorders.

In the field of organic synthesis, 11-methyl-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene has been used as a key intermediate in the synthesis of more complex molecules. Its high reactivity and stability make it an attractive starting material for various synthetic routes. Researchers have developed efficient methods for its preparation using transition-metal-catalyzed reactions and other advanced synthetic techniques.

The environmental impact of 11-methyl-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene is also an important consideration in its use and development. Studies have shown that the compound can be synthesized using green chemistry principles, minimizing waste and reducing environmental hazards associated with traditional synthetic methods.

In conclusion, 11-methyl-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene (CAS No. 1702202-37-6) is a multifaceted compound with significant potential in both medicinal chemistry and organic synthesis. Its unique structure and properties make it a valuable tool for researchers working on the development of new drugs and understanding biological processes at a molecular level.